Cas no 651027-06-4 (Benzoic acid, 2,4-difluoro-3-(triethylsilyl)-)

• Product Name: Benzoic acid, 2,4-difluoro-3-(triethylsilyl)-
• CAS No: 651027-06-4
• MF: C₁₃H₁₈F₂O₂Si
• MW: 272.363131999969
• CID: 407709
• PubChem ID: 11403032
• Update Time: 2025-04-19

Benzoic acid, 2,4-difluoro-3-(triethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-difluoro-3-(triethylsilyl)-
• 2,4-difluoro-3-triethylsilylbenzoic acid
• 2,4-DIFLUORO-3-(TRIETHYLSILYL)BENZOIC ACID
• 651027-06-4
• DTXSID50464835

• Inchi： 1S/C13H18F2O2Si/c1-4-18(5-2,6-3)12-10(14)8-7-9(11(12)15)13(16)17/h7-8H,4-6H2,1-3H3,(H,16,17)
• InChI Key： JVLRXFBENBMGGF-UHFFFAOYSA-N
• SMILES： [Si](C1C(=CC=C(C(=O)O)C=1F)F)(CC)(CC)CC

Computed Properties

• Exact Mass: 272.10444
• Monoisotopic Mass: 272.10441267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3